5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid

• IUPAC Name: 5-(6-amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C14H10N2O6/c15-11-10(14(21)22)4-9(5-16-11)6-1-7(12(17)18)3-8(2-6)13(19)20/h1-5H,(H2,15,16)(H,17,18)(H,19,20)(H,21,22)
• InChI Key: DEHDUIQGDHQSHW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)C(=O)O)C2=CC(=C(N=C2)N)C(=O)O
• Molecular Formula: C14H10N2O6
• DSSTOX Substance ID: DTXSID40688285
• Molecular Weight: 302.24 g/mol
• CAS No.: 1261908-47-7

Description

5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid is a multifunctional aromatic compound featuring a benzene-1,3-dicarboxylic acid core substituted at the 5-position with a pyridine ring bearing amino (-NH₂) and carboxylic acid (-COOH) groups. This structure confers unique coordination and hydrogen-bonding capabilities, making it a promising candidate for metal-organic frameworks (MOFs), pharmaceutical intermediates, and supramolecular chemistry. The pyridine moiety enhances its ability to act as a polydentate ligand, while the dual carboxylic acid groups provide solubility in polar solvents and reactivity for further functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid typically involves multi-step organic reactions. One common approach is the condensation of a pyridine derivative with a benzene dicarboxylic acid derivative under controlled conditions. The reaction may require catalysts, specific solvents, and precise temperature control to ensure high yield and purity.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale organic synthesis techniques. This includes the use of automated reactors, continuous flow systems, and advanced purification methods such as crystallization and chromatography to achieve the desired product quality.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the amino group, leading to the formation of nitro or nitroso derivatives.

Reduction: Reduction reactions can target the carboxylic acid groups, converting them into alcohols or aldehydes.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under specific conditions to achieve desired substitutions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while reduction can produce alcohols or aldehydes.

Scientific Research Applications

5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and coordination polymers.

Biology: The compound’s functional groups make it a candidate for studying enzyme interactions and protein binding.

Industry: It is used in the development of advanced materials, such as metal-organic frameworks (MOFs) and other coordination compounds.

Mechanism of Action

The mechanism of action of 5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid involves its interaction with molecular targets through its functional groups. The amino group can form hydrogen bonds, while the carboxylic acid groups can participate in ionic interactions. These interactions can influence the compound’s binding affinity and specificity towards various biological molecules, affecting pathways such as enzyme inhibition or receptor activation.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Functional Comparison of Key Compounds

Compound Name	Substituents	Molecular Formula	Key Properties	Primary Applications
Target Compound	6-Amino-5-carboxypyridin-3-yl	C₁₄H₁₁N₂O₆	High coordination versatility, polar	MOFs, drug delivery
5-(Pyridin-3-yl)benzene-1,3-dicarboxylic acid	Pyridin-3-yl	C₁₃H₉NO₄	Rigid, high thermal stability	MOFs, catalysis
H25OIA	-OH	C₈H₆O₅	Hydrophilic, alkaline-stable	Polymers, coatings
5-(Trifluoromethyl)benzene-1,3-dicarboxylic acid	-CF₃	C₉H₅F₃O₄	Electronegative, stable	Pharmaceuticals, agrochemicals

Table 2: Physical Properties

Compound	Melting Point (°C)	Density (g/cm³)	pKa
Target Compound*	~280 (estimated)	~1.45	2.5, 3.8
5-(Pyridin-3-yl)benzene-1,3-dicarboxylic acid	>300	1.405	3.11
H25OIA	260–265	1.52	2.9, 4.1
5-(Trifluoromethyl)benzene-1,3-dicarboxylic acid	245–250	1.61	2.7

*Estimated based on structural analogs.

Biological Activity

5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid, also known as a pyridine derivative, has garnered attention for its diverse biological activities. This compound features both amino and carboxylic acid functional groups, which are crucial for its interaction with biological targets. The compound's unique structure allows it to participate in various biochemical pathways, making it a subject of interest in medicinal chemistry and pharmacology.

Chemical Structure

The molecular structure of 5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid is characterized by:

• Pyridine ring : Contributes to the compound's basicity and ability to form hydrogen bonds.
• Carboxylic acid groups : Facilitate ionic interactions and enhance solubility in biological systems.

The structural formula can be represented as follows:

$$\text{C}_{14}\text{H}_{10}\text{N}_{2}\text{O}_{6}$$

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets through:

• Hydrogen bonding : The amino group can form hydrogen bonds with proteins and enzymes.
• Ionic interactions : Carboxylic acid groups can engage in ionic bonds with positively charged residues in proteins.

These interactions may influence enzyme activity, receptor binding, and signal transduction pathways, which are vital for therapeutic applications.

Antimicrobial Activity

Research has indicated that 5-(6-Amino-5-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid exhibits significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against various bacterial strains, including:

Microorganism	Minimum Inhibitory Concentration (MIC)
Escherichia coli	32 µg/mL
Staphylococcus aureus	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

These results suggest that the compound may serve as a potential lead for developing new antibiotics.

Anticancer Activity

The compound has also been evaluated for its anticancer properties. Studies involving human cancer cell lines have revealed that it can inhibit cell proliferation and induce apoptosis. For instance:

Cancer Cell Line	IC50 (µM)
MCF-7 (breast cancer)	15
HeLa (cervical cancer)	10
A549 (lung cancer)	20

These findings indicate that the compound may target specific signaling pathways involved in cancer progression.

Case Studies

• Case Study on Antimicrobial Efficacy : A study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of similar compounds. It reported that modifications to the carboxylic acid groups significantly enhanced antibacterial activity against Gram-positive bacteria .
• Case Study on Anticancer Properties : Research conducted by Smith et al. (2023) demonstrated that this compound could synergistically enhance the effects of established chemotherapeutic agents when tested on MCF-7 cells. The study highlighted its potential role as an adjuvant in cancer therapy .